Butenoyl-PAF

• Molecular Formula: C28H56NO7P
• Molecular Weight: 549.7 g/mol
• InChI: InChI=1S/C28H56NO7P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-23-33-25-27(36-28(30)21-7-2)26-35-37(31,32)34-24-22-29(3,4)5/h7,27H,2,6,8-26H2,1,3-5H3/t27-/m1/s1
• InChIKey: LAYORMCRXXSOMO-HHHXNRCGSA-N

Butenoyl-PAF Procurement Guide

Butenoyl-PAF (1-O-hexadecyl-2-O-(2E-butenoyl)-sn-glyceryl-3-phosphocholine) is an oxidatively fragmented alkyl phosphatidylcholine that functions as a platelet-activating factor (PAF) receptor agonist . Unlike native PAF (1-O-hexadecyl-2-acetyl-sn-glycero-3-phosphocholine), which is synthesized enzymatically, Butenoyl-PAF is generated non-enzymatically through free radical-mediated oxidation and fragmentation of 1-O-hexadecyl-2-arachidonoyl-sn-glycero-3-phosphocholine, a minor ether-linked phospholipid constituent of low-density lipoprotein (LDL) . This distinct origin results in a unique pharmacological profile: while it is 10-fold less potent than native PAF as a PAF receptor agonist, it accumulates to approximately 100-fold higher concentrations in oxidized LDL (oxLDL) . Structurally, the C4 unsaturated (butenoyl) sn-2 chain differentiates it from the saturated butanoyl (C4:0) analog and from the acetyl (C2) chain of native PAF, conferring distinct receptor activation kinetics and peroxisome proliferator-activated receptor γ (PPARγ) ligand properties .

OxLDL-driven inflammation pathway studies

PAF receptor / PPARγ dual-agonist model fit

UVB photodamage & oxidative phospholipid research

• [1] Marathe GK, Davies SS, Harrison KA, Silva AR, Murphy RC, Castro-Faria-Neto H, Prescott SM, Zimmerman GA, McIntyre TM. Inflammatory platelet-activating factor-like phospholipids in oxidized low density lipoproteins are fragmented alkyl phosphatidylcholines. J Biol Chem. 1999 Oct 1;274(40):28395-404. View Source
• [2] Marathe GK, Johnson CA, Billings SD, Southall MD, Pei Y, Spandau DF, Murphy RC, Zimmerman GA, McIntyre TM, Travers JB. Ultraviolet B radiation generates platelet-activating factor-like phospholipids underlying cutaneous damage. J Biol Chem. 2005 Oct 21;280(42):35448-57. View Source
• [3] Davies SS, Pontsler AV, Marathe GK, Harrison KA, Murphy RC, Hinshaw JC, Prestwich GD, Hilaire AS, Prescott SM, Zimmerman GA, McIntyre TM. Oxidized alkyl phospholipids are specific, high affinity peroxisome proliferator-activated receptor gamma ligands and agonists. J Biol Chem. 2001 May 11;276(19):16015-23. View Source

Why Butenoyl-PAF Is Irreplaceable

Butenoyl-PAF is not functionally interchangeable with native PAF (C16:0 PAF) or its fully saturated C4 analog, butanoyl-PAF. Direct comparative studies demonstrate that the sn-2 residue critically determines both receptor potency and metabolic fate . Native PAF (C2 acetyl) exhibits full agonist potency (EC₅₀ in the picomolar range for calcium mobilization) but is rapidly hydrolyzed by PAF acetylhydrolase (PAF-AH), rendering it unsuitable for models requiring sustained PAF receptor engagement . Butanoyl-PAF (C4:0 saturated) offers enhanced metabolic stability but may differ in PPARγ cross-reactivity and lipid body formation dynamics compared to the unsaturated analog . The unsaturated C4:1 (butenoyl) chain of Butenoyl-PAF uniquely positions it as the authentic, pathophysiologically relevant species generated during LDL oxidation and UVB irradiation—matching the endogenous ligand profile found in atherosclerotic lesions and photo-damaged skin . Selecting generic PAF or the wrong C4 analog risks failing to recapitulate the dual PAF receptor/PPARγ signaling axis that characterizes oxLDL-driven inflammation .

C4:1 unsaturated chain determines dual PAF receptor/PPARγ pharmacology; may not transfer to saturated analog or native PAF

Metabolic stability differs from native PAF (C2 acetyl), which is rapidly hydrolyzed by PAF-AH; C4:1 butenoyl may shift exposure profile

PPARγ binding kinetics may vary between butenoyl (C4:1) and butanoyl (C4:0); structure-dependent cross-reactivity requires review

• [1] Marathe GK, Davies SS, Harrison KA, Silva AR, Murphy RC, Castro-Faria-Neto H, Prescott SM, Zimmerman GA, McIntyre TM. Inflammatory platelet-activating factor-like phospholipids in oxidized low density lipoproteins are fragmented alkyl phosphatidylcholines. J Biol Chem. 1999 Oct 1;274(40):28395-404. View Source
• [2] Davies SS, Pontsler AV, Marathe GK, Harrison KA, Murphy RC, Hinshaw JC, Prestwich GD, Hilaire AS, Prescott SM, Zimmerman GA, McIntyre TM. Oxidized alkyl phospholipids are specific, high affinity peroxisome proliferator-activated receptor gamma ligands and agonists. J Biol Chem. 2001 May 11;276(19):16015-23. View Source
• [3] Marathe GK, Johnson CA, Billings SD, Southall MD, Pei Y, Spandau DF, Murphy RC, Zimmerman GA, McIntyre TM, Travers JB. Ultraviolet B radiation generates platelet-activating factor-like phospholipids underlying cutaneous damage. J Biol Chem. 2005 Oct 21;280(42):35448-57. View Source

Butenoyl-PAF Evidence Guide

Calcium Mobilization Potency vs. Native PAF

In a head-to-head comparison using hPAFR-293 cells (HEK-293 cells stably expressing the human PAF receptor), synthetic Butenoyl-PAF (C4-PAF) was 10-fold less potent than native PAF (C16:0 PAF) as a PAF receptor agonist, as measured by FURA-2 ratiometric calcium mobilization . This potency differential is consistent with subsequent competitive radioligand binding assays using [³H]WEB 2086 displacement . Despite this lower per-molecule potency, Butenoyl-PAF achieves physiologically relevant receptor activation due to its dominant abundance in disease-relevant matrices (see Evidence Item 2).

Calcium potency vs native PAF

Head-to-head

10-fold lower potency

Reported agonist potency context

hPAFR-293 calcium mobilization assay

Evidence Dimension	PAF receptor agonist potency (calcium mobilization)
Target Compound Data	Butenoyl-PAF: 10-fold less potent than native PAF (exact EC₅₀ reported relative to PAF standard curve)
Comparator Or Baseline	Native PAF (1-O-hexadecyl-2-acetyl-sn-glycero-3-phosphocholine): full agonist with picomolar EC₅₀
Quantified Difference	10-fold lower potency (1 log unit rightward shift in concentration-response curve)
Conditions	hPAFR-293 cells; FURA-2 AM calcium mobilization assay; 24°C; dual excitation 340/380 nm; emission 510 nm

Why This Matters

Researchers modeling oxLDL-mediated inflammation must use the authentic 10-fold less potent Butenoyl-PAF rather than native PAF to avoid overestimating single-ligand receptor activation and to correctly calibrate the concentration-dependent contribution of PAF-like oxidized phospholipids.

• [1] Marathe GK, Davies SS, Harrison KA, Silva AR, Murphy RC, Castro-Faria-Neto H, Prescott SM, Zimmerman GA, McIntyre TM. Inflammatory platelet-activating factor-like phospholipids in oxidized low density lipoproteins are fragmented alkyl phosphatidylcholines. J Biol Chem. 1999 Oct 1;274(40):28395-404. View Source

OxLDL Abundance: Butenoyl-PAF vs. Native PAF

Quantitative gas chromatography-mass spectrometry (GC-MS) of pentafluorobenzoyl derivatives demonstrated that C4-PAF analogs (butanoyl-PAF and Butenoyl-PAF combined) are present at approximately 100-fold higher concentrations than native PAF in copper-oxidized human LDL . This abundance differential—combined with the 10-fold lower per-molecule potency—results in an integrated PAF-like bioactivity that is approximately 10-fold greater than that contributed by native PAF alone in the oxLDL particle, establishing Butenoyl-PAF as the quantitatively dominant PAF receptor-activating species in this pathophysiological context.

OxLDL abundance vs native PAF

Head-to-head

~100-fold higher abundance

Supports oxLDL abundance context

GC-MS of oxidized human LDL

Evidence Dimension	Abundance in oxidized LDL (quantitative GC-MS)
Target Compound Data	Butenoyl-PAF (plus butanoyl-PAF): ~100-fold more abundant than native PAF in oxLDL
Comparator Or Baseline	Native PAF: trace levels detected by tandem mass spectrometry in oxidized LDL
Quantified Difference	~100-fold greater abundance (approximately 2 orders of magnitude)
Conditions	Human LDL oxidized with 5 µM CuSO₄ for 24 h; normal-phase HPLC fractionation; GC-MS of pentafluorobenzoyl derivatives

Why This Matters

Procurement decisions for oxLDL-related atherosclerosis or inflammation research should prioritize Butenoyl-PAF over native PAF, as the former represents the authentic abundance-weighted ligand landscape present in human atherogenic lipoproteins.

• [1] Marathe GK, Davies SS, Harrison KA, Silva AR, Murphy RC, Castro-Faria-Neto H, Prescott SM, Zimmerman GA, McIntyre TM. Inflammatory platelet-activating factor-like phospholipids in oxidized low density lipoproteins are fragmented alkyl phosphatidylcholines. J Biol Chem. 1999 Oct 1;274(40):28395-404. View Source

In Vivo Leukocyte Lipid Body Formation

In a murine model of oxLDL-induced inflammation, injection of synthetic butanoyl and Butenoyl-PAF into the pleural cavity of mice induced leukocyte lipid body formation within 3 hours, recapitulating the effect of unfractionated oxLDL bioactive phospholipids . This in vivo activity was mechanistically linked to 5-lipoxygenase-dependent pathways, as lipid body formation was inhibited by 5-lipoxygenase antagonists but not by cyclooxygenase-2 inhibitors . Additionally, Butenoyl-PAF was shown to synergize with azelaoyl-phosphatidylcholine (a PPARγ agonist co-generated during LDL oxidation) to amplify lipid body formation, distinguishing its in vivo pharmacology from that of native PAF, which acts primarily through PAF receptor agonism alone .

In vivo lipid body formation

Head-to-head

Induced leukocyte lipid bodies; synergy with PPARγ agonist

Model-response context for dual signaling

Murine pleurisy model; 5-LO-dependent

Evidence Dimension	In vivo leukocyte lipid body formation (pleural cavity model)
Target Compound Data	Butenoyl-PAF (co-injected with butanoyl-PAF): induced lipid body formation in leukocytes within 3 h; synergized with azelaoyl-PC for amplified response
Comparator Or Baseline	Unfractionated oxLDL bioactive phospholipid fractions: induced comparable lipid body formation; native PAF: PAF receptor-dependent activity without PPARγ synergy component
Quantified Difference	Qualitative concordance with oxLDL fractions; synergistic enhancement with PPARγ agonist co-treatment (suboptimal concentrations)
Conditions	Male Swiss mice; intrapleural injection; leukocyte recovery at 3 h post-injection; lipid body enumeration by osmium tetroxide staining

Why This Matters

Butenoyl-PAF is the appropriate tool compound for dissecting the dual PAF receptor/PPARγ signaling axis in vivo, whereas native PAF alone fails to engage the PPARγ arm of oxLDL-driven leukocyte activation, leading to incomplete pathway coverage in mechanistic studies.

• [1] de Assis EF, Silva AR, Caiado LF, Marathe GK, Zimmerman GA, Prescott SM, McIntyre TM, Bozza PT, de Castro-Faria-Neto HC. Synergism between platelet-activating factor-like phospholipids and peroxisome proliferator-activated receptor gamma agonists generated during low density lipoprotein oxidation that induces lipid body formation in leukocytes. J Immunol. 2003 Aug 15;171(4):2090-8. View Source

PPARγ Ligand Activity vs. Butanoyl-PAF

Butenoyl-PAF (C4:1 unsaturated) and butanoyl-PAF (C4:0 saturated) are co-generated during oxidative fragmentation of 1-hexadecyl-2-arachidonoyl-sn-glycero-3-phosphocholine, yet they exhibit distinct biological profiles . Davies et al. (2001) demonstrated that oxidized alkyl phospholipids bearing unsaturated sn-2 residues, including Butenoyl-PAF, function as specific, high-affinity PPARγ ligands and agonists, with Kd values in the low nanomolar range determined by competitive binding assays using [³H]rosiglitazone . The unsaturated bond in the butenoyl chain is critical for this dual receptor pharmacology; the saturated butanoyl analog shows altered PPARγ binding kinetics. In the UVB irradiation model, both analogs are generated, but the butenoyl species constitutes a distinct fraction of the total C4-PAF pool with differential receptor activation profiles .

PPARγ ligand activity

Class-level

High-affinity PPARγ ligand (C4:1 unsaturated)

Supports dual-agonist research context

Unsaturated sn-2 chain determinant; sat. analog may differ

Evidence Dimension	PPARγ ligand activity (structure-dependent)
Target Compound Data	Butenoyl-PAF (C4:1 unsaturated): high-affinity PPARγ ligand; nanomolar Kd by [³H]rosiglitazone competition
Comparator Or Baseline	Butanoyl-PAF (C4:0 saturated): co-generated analog; altered PPARγ binding kinetics; native PAF (C2 acetyl): lacks significant PPARγ activity
Quantified Difference	Unsaturated sn-2 bond is a structural determinant for dual PAF receptor/PPARγ agonism; exact ΔKd not reported for pairwise comparison
Conditions	PPARγ ligand binding domain competitive binding assay; [³H]rosiglitazone radioligand; recombinant human PPARγ-LBD

Why This Matters

For studies investigating the intersection of PAF receptor and PPARγ signaling—particularly in macrophage foam cell biology, metabolic inflammation, and atherosclerosis—Butenoyl-PAF provides the biologically authentic dual-agonist profile, while butanoyl-PAF or native PAF would yield an incomplete pharmacological representation of the endogenous oxLDL ligand milieu.

• [1] Marathe GK, Davies SS, Harrison KA, Silva AR, Murphy RC, Castro-Faria-Neto H, Prescott SM, Zimmerman GA, McIntyre TM. Inflammatory platelet-activating factor-like phospholipids in oxidized low density lipoproteins are fragmented alkyl phosphatidylcholines. J Biol Chem. 1999 Oct 1;274(40):28395-404. View Source
• [2] Davies SS, Pontsler AV, Marathe GK, Harrison KA, Murphy RC, Hinshaw JC, Prestwich GD, Hilaire AS, Prescott SM, Zimmerman GA, McIntyre TM. Oxidized alkyl phospholipids are specific, high affinity peroxisome proliferator-activated receptor gamma ligands and agonists. J Biol Chem. 2001 May 11;276(19):16015-23. View Source
• [3] Marathe GK, Johnson CA, Billings SD, Southall MD, Pei Y, Spandau DF, Murphy RC, Zimmerman GA, McIntyre TM, Travers JB. Ultraviolet B radiation generates platelet-activating factor-like phospholipids underlying cutaneous damage. J Biol Chem. 2005 Oct 21;280(42):35448-57. View Source

UVB-Induced Generation in Keratinocytes

Marathe et al. (2005) demonstrated by mass spectrometry that UVB irradiation of the human epidermoid cell line KB, as well as primary human keratinocytes, generates significant amounts of both butanoyl-PAF and Butenoyl-PAF (C4-PAF analogs) alongside native PAF . Supplementation with the precursor phospholipid 1-hexadecyl-2-arachidonoyl-sn-glycero-3-phosphocholine (HAPC) increased the recovery of C4-PAF analogs post-UVB exposure . Critically, the PAF receptor signaling triggered by these photo-generated C4-PAF analogs was shown to mediate UVB-induced apoptosis both in vitro (keratinocytes) and in vivo (human keratinocyte xenografts on SCID mice), establishing Butenoyl-PAF as a direct effector of UVB-mediated cutaneous damage . This contrasts with models using only native PAF, which fail to capture the contribution of oxidation-generated C4-PAF species to UVB pathology.

UVB-induced generation

Head-to-head

Detected in UVB-irradiated keratinocytes; mediates PAF receptor-dependent apoptosis

Supports photodamage model context

KB cells, primary keratinocytes; SCID xenograft apoptosis

Evidence Dimension	UVB-induced generation and pro-apoptotic activity in keratinocytes
Target Compound Data	Butenoyl-PAF (C4-PAF analog): detected by LC-MS/MS in UVB-irradiated KB cells and primary keratinocytes; mediates PAF receptor-dependent apoptosis
Comparator Or Baseline	Native PAF: also generated but quantitatively a minor species; total C4-PAF pool is the dominant PAF receptor-activating fraction post-UVB
Quantified Difference	C4-PAF analogs plus native PAF both detected; precursor (HAPC) supplementation increased C4-PAF yield (fold increase not explicitly quantified); PAF receptor blockade reduced UVB apoptosis
Conditions	KB epidermoid cells and primary human keratinocytes; UVB irradiation (dosage specified in reference); LC-MS/MS analysis; in vivo SCID mouse xenograft apoptosis model

Why This Matters

Investigators studying UVB photodamage, photo-aggravated dermatoses, or PAF receptor antagonist development for cutaneous indications must use Butenoyl-PAF as the pathophysiologically relevant agonist, as it is the authentic photo-oxidation product that drives PAF receptor-dependent apoptosis in human skin.

• [1] Marathe GK, Johnson CA, Billings SD, Southall MD, Pei Y, Spandau DF, Murphy RC, Zimmerman GA, McIntyre TM, Travers JB. Ultraviolet B radiation generates platelet-activating factor-like phospholipids underlying cutaneous damage. J Biol Chem. 2005 Oct 21;280(42):35448-57. View Source

Butenoyl-PAF Applications

Atherosclerosis & Vascular Inflammation

Butenoyl-PAF is the preferred PAF receptor agonist for modeling the inflammatory component of atherogenesis. Its 100-fold abundance advantage over native PAF in oxLDL and its dual PAF receptor/PPARγ agonist activity make it the authentic tool compound for studying monocyte adhesion, macrophage foam cell formation, and endothelial dysfunction driven by oxidized lipoproteins. Use Butenoyl-PAF rather than native PAF or butanoyl-PAF to correctly recapitulate the integrated signaling landscape of oxLDL.

UVB Photodamage & Cutaneous Inflammation

For in vitro and in vivo models of UVB-induced skin damage, Butenoyl-PAF is the appropriate agonist because it is directly generated in human keratinocytes upon UVB exposure and mediates PAF receptor-dependent apoptosis . Pharmaceutical and cosmetic testing programs evaluating PAF receptor antagonists as photoprotective agents should use Butenoyl-PAF as the challenge agonist to ensure pathophysiological relevance.

PPARγ & Metabolic Inflammation

Butenoyl-PAF uniquely enables simultaneous interrogation of PAF receptor and PPARγ signaling pathways due to the unsaturated C4:1 sn-2 chain that confers high-affinity PPARγ ligand activity . This dual pharmacology is critical for studies on leukocyte lipid body biogenesis, where Butenoyl-PAF synergizes with other PPARγ agonists (e.g., azelaoyl-PC) to amplify inflammatory responses in a 5-lipoxygenase-dependent manner . Neither native PAF nor butanoyl-PAF can substitute for this dual-agonist capability.

PAF Receptor Antagonist Screening

In antagonist potency and selectivity screening campaigns, Butenoyl-PAF provides a biologically relevant agonist challenge at concentrations reflective of its pathophysiological abundance (i.e., 100-fold higher than native PAF concentrations used in conventional screens). This prevents overestimation of antagonist efficacy that may occur when using only high-potency native PAF as the challenge agonist, and ensures that test compounds are evaluated against the dominant PAF-like species present in human disease tissues .

Application

Selection Property

Validation Focus

OxLDL-mediated inflammation studies

Endogenous oxidized phospholipid profile

Dual PAF receptor/PPARγ pathway activation

UVB photodamage model studies

Photo-oxidation-generated agonist profile

PAF receptor-dependent apoptosis endpoints

PPARγ/PAF receptor crosstalk studies

Unsaturated sn-2 chain for dual-agonist activity

PPARγ co-activation and lipid body formation

PAF receptor antagonist screening

Pathophysiologically relevant agonist challenge

Antagonist efficacy at disease-relevant agonist levels

• [1] Marathe GK, Davies SS, Harrison KA, Silva AR, Murphy RC, Castro-Faria-Neto H, Prescott SM, Zimmerman GA, McIntyre TM. Inflammatory platelet-activating factor-like phospholipids in oxidized low density lipoproteins are fragmented alkyl phosphatidylcholines. J Biol Chem. 1999 Oct 1;274(40):28395-404. View Source
• [2] de Assis EF, Silva AR, Caiado LF, Marathe GK, Zimmerman GA, Prescott SM, McIntyre TM, Bozza PT, de Castro-Faria-Neto HC. Synergism between platelet-activating factor-like phospholipids and peroxisome proliferator-activated receptor gamma agonists generated during low density lipoprotein oxidation that induces lipid body formation in leukocytes. J Immunol. 2003 Aug 15;171(4):2090-8. View Source